Cas no 301175-29-1 ((2E)-5-benzyl-2-(Z)-2-1-(4-chlorophenyl)ethylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one)

• Product Name: (2E)-5-benzyl-2-(Z)-2-1-(4-chlorophenyl)ethylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one
• CAS No: 301175-29-1
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 6528025
• Update Time: 2025-07-31

(2E)-5-benzyl-2-(Z)-2-1-(4-chlorophenyl)ethylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2E)-5-benzyl-2-(Z)-2-1-(4-chlorophenyl)ethylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one
• (E)-5-benzyl-2-(((Z)-1-(4-chlorophenyl)ethylidene)hydrazono)thiazolidin-4-one
• 4(5H)-Thiazolone, 2-[2-[1-(4-chlorophenyl)ethylidene]hydrazinyl]-5-(phenylmethyl)-

• Inchi： 1S/C18H16ClN3OS/c1-12(14-7-9-15(19)10-8-14)21-22-18-20-17(23)16(24-18)11-13-5-3-2-4-6-13/h2-10,16H,11H2,1H3,(H,20,22,23)
• InChI Key： GVZQMKQFOPTAKT-UHFFFAOYSA-N
• SMILES： S1C(CC2=CC=CC=C2)C(=O)N=C1NN=C(C1=CC=C(Cl)C=C1)C

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 497.3±47.0 °C(Predicted)
• pka: 1.72±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2E)-5-benzyl-2-(Z)-2-1-(4-chlorophenyl)ethylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one

Recent Advances in the Study of (2E)-5-benzyl-2-(Z)-2-1-(4-chlorophenyl)ethylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one (CAS: 301175-29-1)

The compound (2E)-5-benzyl-2-(Z)-2-1-(4-chlorophenyl)ethylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one (CAS: 301175-29-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazolidinone derivative has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and structural optimization of this compound to enhance its bioactivity and pharmacokinetic properties. Studies have demonstrated that modifications to the benzyl and hydrazine moieties can significantly influence its binding affinity to target proteins, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the introduction of electron-withdrawing groups at the 4-position of the phenyl ring improved the compound's inhibitory activity against COX-2, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, (2E)-5-benzyl-2-(Z)-2-1-(4-chlorophenyl)ethylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one has shown promise as an anticancer agent. Preclinical studies have revealed that this compound induces apoptosis in various cancer cell lines, including breast and colon cancer, by modulating the expression of pro-apoptotic proteins such as Bax and caspase-3. Furthermore, its ability to inhibit angiogenesis has been attributed to the suppression of VEGF signaling, as evidenced by in vitro and in vivo models.

The pharmacokinetic profile of this compound has also been a key area of investigation. Recent advancements in formulation strategies, such as nanoencapsulation, have addressed its limited solubility and bioavailability, thereby enhancing its therapeutic efficacy. A 2024 study highlighted the use of polymeric nanoparticles to deliver the compound, resulting in improved tumor targeting and reduced systemic toxicity in murine models.

Despite these promising findings, challenges remain in the clinical translation of (2E)-5-benzyl-2-(Z)-2-1-(4-chlorophenyl)ethylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, (2E)-5-benzyl-2-(Z)-2-1-(4-chlorophenyl)ethylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one represents a versatile scaffold with significant therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities and optimize its drug-like properties, positioning it as a promising candidate for the treatment of inflammatory diseases and cancer.